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Compound of Interest

Compound Name: Z-D-Asp-OH

Cat. No.: B554537

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for
Z-D-Asp-OH (N-Cbz-D-aspartic acid), a derivative of the amino acid aspartic acid. Due to its
applications in peptide synthesis and biochemical research, a thorough understanding of its
properties and potential hazards is essential for safe laboratory practices. This guide
consolidates available data on its physical and chemical properties, safety hazards, handling
procedures, and storage requirements.

Core Safety and Physical Data

Quantitative data for Z-D-Asp-OH has been compiled from various supplier safety data sheets
and chemical databases to provide a clear comparison of its key properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b554537?utm_src=pdf-interest
https://www.benchchem.com/product/b554537?utm_src=pdf-body
https://www.benchchem.com/product/b554537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

--INVALID-LINK--, --INVALID-

Chemical Formula C12H13NOe
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 267.23 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 78663-07-7
LINK--
Appearance White to off-white solid/powder  --INVALID-LINK--
Purity >98% --INVALID-LINK--
Melting Point 110- 116 °C --INVALID-LINK--

N Soluble in Ethanol (100 mg/mL
Solubility _ _ _ --INVALID-LINK--
with ultrasonic assistance)

Powder: -20°C for 3 years, 4°C
. for 2 years. In solvent: -80°C
Storage Conditions --INVALID-LINK--
for 6 months, -20°C for 1

month.

Hazard Identification and Safety Precautions

Z-D-Asp-OH is classified as a hazardous substance by some suppliers, primarily causing skin
and eye irritation. However, it is important to note that at least one supplier does not classify it
as a hazardous substance or mixture according to Regulation (EC) No 1272/2008.[1] Given
this discrepancy, it is prudent to handle the compound with care, adhering to the more stringent
safety precautions.

Hazard Statements:
o Causes skin irritation.[2]
o Causes serious eye irritation.[2]

o May cause respiratory irritation.
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Precautionary Statements:

e Wash hands thoroughly after handling.[2]

o Wear protective gloves, eye protection, and face protection.[2]
e Avoid breathing dust/fume/gas/mist/vapors/spray.

e If on skin: Wash with plenty of soap and water.[2]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2]

If skin or eye irritation persists: Get medical advice/attention.[2]

Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for the safety assessment of Z-D-Asp-OH are not
publicly available, a standardized workflow for handling chemical reagents of this nature should
be followed. This workflow is designed to minimize exposure and ensure the safety of
laboratory personnel.
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Caption: A logical workflow for the safe handling of Z-D-Asp-OH from receipt to disposal.

Potential Sighaling Pathway Involvement

Direct research on the signaling pathways specifically modulated by Z-D-Asp-OH is limited.
However, its structural similarity to D-aspartate, a known agonist of the N-methyl-D-aspartate
(NMDA) receptor, suggests a potential area of investigation. D-aspartate plays a role in
neurotransmission, and its levels are regulated by the enzyme D-aspartate oxidase.[3] It is
plausible that Z-D-Asp-OH could interact with similar pathways, either as an agonist,
antagonist, or modulator. The following diagram illustrates this hypothetical relationship.

Activation Downstream Signaling

(e.g., Synaptic Plasticity)

NMDA Receptor Postsynaptic Neuron Ca?* Influx

B o

Z-D-Asp-OH
(Hypothetical Modulator) | »
= D-aspartate Oxidase

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b554537?utm_src=pdf-body-img
https://www.benchchem.com/product/b554537?utm_src=pdf-body
https://www.benchchem.com/product/b554537?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31914658/
https://www.benchchem.com/product/b554537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Hypothetical signaling pathway interaction for Z-D-Asp-OH based on its similarity to
D-aspartate.

Disclaimer: The information provided in this guide is for informational purposes only and is
intended for use by qualified individuals. It is essential to consult the most current Safety Data
Sheet (SDS) from your supplier and to follow all institutional and regulatory guidelines for
chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. medchemexpress.com [medchemexpress.com]

3. Structure and kinetic properties of human d-aspartate oxidase, the enzyme-controlling d-
aspartate levels in brain - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Z-D-Asp-OH: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554537#z-d-asp-oh-safety-and-handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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